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Compound of Interest

Compound Name: D-Mannose-18O2

Cat. No.: B12395907

Get Quote

CRITICAL OPERATIONAL NOTE: The most frequent error in handling D-Mannose-

is misidentifying it as radioactive waste.[1]

Isotope Status:STABLE (NON-RADIOACTIVE).[1]

Oxygen-18 (

) is a stable, naturally occurring isotope of oxygen.[1] It does not decay, emit ionizing
radiation, or require shielding.[1]

Action: Do not dispose of this material in radioactive waste bins (e.g.,

,

,

bins). Doing so will trigger costly EHS audits and rejection by waste management vendors.

Chemical Hazard:LOW.[1]
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D-Mannose is a simple sugar (monosaccharide).[2][3] It is generally classified as non-

hazardous under GHS/CLP standards.

Disposal Logic: Disposal procedures are dictated by contamination (what the sugar is

dissolved in) rather than the substance itself.[1]

Part 2: Waste Stream Decision Matrix
Before disposal, you must characterize the waste based on its experimental context.[1] Use the

following logic flow to determine the correct waste stream.

Waste: D-Mannose-18O

Physical State?

Solid (Powder) Liquid (Solution)

Is it chemically contaminated?

Pure or Mixed?

Biological exposure?

Used in Cell Culture?

General Waste / 
Non-Haz Chemical Waste

Pure Sugar (Non-Haz)

Hazardous Chemical Waste 
(Tag as Solid Organic)

Mixed w/ Toxic Solids

Biohazard Waste 
(Autoclave/Incinerate)

Yes (Cells/Bacteria)

Solvent Type?

No (Chemical Only)

Sanitary Sewer 
(If permitted by local EHS)

Chemical Solvent Waste 
(Halogenated/Non-Halogenated)

Aqueous (Water/PBS) Organic Solvents
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Figure 1: Decision logic for segregating D-Mannose-

waste streams based on experimental usage.

Part 3: Detailed Disposal Protocols
Protocol A: Solid Waste (Pure or Expired Reagent)
Applicability: Expired bottles, spilled powder, or weighing boat residues.[1]

Container: Use a standard clear hazardous waste bag or a wide-mouth HDPE jar.

Labeling:

Apply a standard "Non-Regulated Chemical Waste" label.[4]

Crucial: Write "STABLE ISOTOPE" clearly on the label to prevent confusion with

radioactive solid waste.[1]

Disposal:

Although D-Mannose is non-toxic, do not throw it in the regular office trash.[1] Lab

consumables often look suspicious to janitorial staff.

Route through your facility's "Non-Hazardous Chemical Waste" stream.

Protocol B: Liquid Waste (Aqueous/Buffer Solutions)
Applicability: Leftover stock solutions in water, PBS, or saline.[1]

Assessment: Check local municipal codes. In many jurisdictions (e.g., MWRA in Boston,

various EPA districts), pure sugar solutions are biodegradable and safe for sanitary sewers.

[1]

Procedure (If Drain Disposal Permitted):

Flush with 20 volumes of tap water.[1]

Triple rinse the container before recycling.[1]
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Procedure (If Drain Disposal Prohibited):

Collect in a carboy labeled "Aqueous Waste (Non-Hazardous)."

List contents as: "Water (99%), D-Mannose (1%)."[1]

Protocol C: Solvent-Based Waste (Chemical Synthesis)
Applicability: D-Mannose dissolved in Methanol, DMSO, or reaction mixtures.[1]

Segregation:

Halogenated: If mixed with DCM, Chloroform.[1]

Non-Halogenated: If mixed with Methanol, Acetone, DMSO.[1]

Labeling:

List all constituents.

Example: "Methanol (90%), D-Mannose-18O (10%)."[1]

Note: The hazard classification is driven by the solvent, not the mannose.[1]

Protocol D: Biological Waste (Metabolic Studies)
Applicability: Media from cell cultures incubated with D-Mannose-

.[1]

Hazard: The hazard is the biological agent (cells, viral vectors, bacteria), not the isotope.[1]

Procedure:

Collect in biohazard bags (solids) or vacuum flasks (liquids) containing

bleach/hypochlorite.

Autoclave or chemically disinfect according to BSL-1 or BSL-2 standards.

Once deactivated, the material is treated as standard biomedical waste.[1]
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Part 4: Data Summary & Reference Values
Parameter Specification Disposal Implication

CAS Number 3458-28-4 (Unlabeled)

Use this CAS for waste

manifesting if specific isotope

CAS is unavailable.

Isotope
Oxygen-18 (

)

STABLE. No radioactive half-

life.[1] No decay.[1]

Flash Point N/A (Solid)
Not ignitable (unless dust

cloud forms).

pH (10% soln) 5.0 - 7.0

Non-corrosive. Safe for

standard HDPE/Glass

containers.[1]

RCRA Code None (Not Listed)
Not a P-list or U-list acute

hazard.[5]

Part 5: Recovery & Economic Considerations
Because D-Mannose-

is a high-value reagent (often >$500/gram), "disposal" should be the last resort.[1]

Recovery Protocol: If the material is in a pure aqueous stock solution but no longer needed

for the specific experiment:

Lyophilize (freeze-dry) the solution to recover the solid sugar.[1]

Verify purity via Mass Spectrometry (MS).[1]

Store at -20°C with a desiccant for future use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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